Cas no 33783-76-5 ((+/-)9-HODE Cholesteryl Ester)

• Product Name: (+/-)9-HODE Cholesteryl Ester
• CAS No: 33783-76-5
• MF: C₄₅H₇₆O₃
• MW: 665.083154678345
• CID: 294453
• PubChem ID: 90471597
• Update Time: 2025-10-29

(+/-)9-HODE Cholesteryl Ester Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-,(10E,12Z)-9-hydroxy-10,12-octadecadienoate (9CI)
• (±)9-HODE cholesteryl ester
• Cholest-5-en-3-ol(3b)-,9-hydroxy-10,12-octadecadienoate, [3(10E,12Z)]-
• Cholesterol, 9-hydroxy-10,12-octadecadienoate,(E,Z)- (8CI)
• (+/-)-9-HYDROXY-10E,12Z-OCTADECADIENOIC ACID, CHOLESTERYL ESTER
• 33783-76-5
• (+/-)9-HODE cholesteryl ester
• 9-HODE cholesteryl ester
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (10Z,12Z)-9-hydroxyoctadeca-10,12-dienoate
• (+/-)-9-Hydroxy-10e,12z-octadecadienoic acid,cholesteryl ester
• (3Beta,20r)-cholest-5-en-3-yl (10z,12z)-9-hydroxy-10,12-octadecadienoate
• DB-214809
• (+/-)9-HODE Cholesteryl Ester

• Inchi： 1S/C45H76O3/c1-7-8-9-10-11-13-16-22-37(46)23-17-14-12-15-18-24-43(47)48-38-29-31-44(5)36(33-38)25-26-39-41-28-27-40(35(4)21-19-20-34(2)3)45(41,6)32-30-42(39)44/h11,13,16,22,25,34-35,37-42,46H,7-10,12,14-15,17-21,23-24,26-33H2,1-6H3/b13-11-,22-16-/t35-,37?,38+,39+,40-,41+,42+,44+,45-/m1/s1
• InChI Key： ALWABJCAEDQEGO-SOGVISAJSA-N
• SMILES： O(C(CCCCCCCC(/C=C\C=C/CCCCC)O)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 664.57944628g/mol
• Monoisotopic Mass: 664.57944628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 48
• Rotatable Bond Count: 21
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 705.1±55.0 °C at 760 mmHg
• Flash Point: 242.3±24.3 °C
• Vapor Pressure: 0.0±5.1 mmHg at 25°C

(+/-)9-HODE Cholesteryl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (+/-)9-HODE Cholesteryl Ester

Comprehensive Analysis of (+/-)9-HODE Cholesteryl Ester (CAS No. 33783-76-5): Structure, Function, and Research Applications

The (+/-)9-HODE Cholesteryl Ester (CAS No. 33783-76-5) is a lipid-derived molecule of significant interest in biochemical and medical research. This compound, formed by the esterification of 9-hydroxyoctadecadienoic acid (9-HODE) with cholesterol, plays a pivotal role in lipid metabolism, inflammation modulation, and cellular signaling pathways. Its cholesteryl ester structure enhances lipid solubility, making it a critical component in studies related to atherosclerosis, oxidative stress, and lipid peroxidation.

Researchers frequently investigate (+/-)9-HODE Cholesteryl Ester due to its dual nature as both a biomarker and a bioactive lipid. The compound's CAS No. 33783-76-5 is often searched in conjunction with terms like "lipidomics", "inflammatory mediators", and "cholesterol metabolism", reflecting its relevance in current scientific discourse. Its racemic form (+/-) allows for broader experimental applications, particularly in studies examining the effects of oxidized lipids on cell membranes.

One of the most pressing questions in modern lipid research is how 9-HODE derivatives contribute to chronic diseases. Studies link (+/-)9-HODE Cholesteryl Ester to the regulation of PPARγ (Peroxisome Proliferator-Activated Receptor Gamma), a nuclear receptor involved in glucose metabolism and adipogenesis. This connection has spurred interest in its potential role in metabolic syndrome and diabetes, topics frequently queried in academic and medical databases.

From a technical perspective, the CAS No. 33783-76-5 identifier ensures precise tracking of this compound in regulatory and safety documentation. Analytical techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and HPLC are commonly employed to quantify (+/-)9-HODE Cholesteryl Ester in biological samples, addressing another frequent search query: "how to detect 9-HODE esters". Its stability under controlled conditions makes it suitable for in vitro assays exploring lipid-protein interactions.

The growing field of nutritional lipidomics has further highlighted the importance of (+/-)9-HODE Cholesteryl Ester. Dietary lipids influence its formation, with searches like "omega-6 fatty acids and 9-HODE" rising in popularity. This aligns with public interest in "functional foods" and "anti-inflammatory diets", as the compound's levels may reflect dietary impacts on systemic inflammation.

In pharmaceutical development, CAS No. 33783-76-5 is scrutinized for its role in drug-lipid interactions. Recent publications explore how cholesteryl esters affect drug delivery systems, particularly in liposomal formulations—a trending topic in nanomedicine research. The compound's amphiphilic properties are key to understanding membrane fluidity and drug partitioning.

To address common technical inquiries, the synthesis of (+/-)9-HODE Cholesteryl Ester typically involves enzymatic or chemical esterification under anhydrous conditions. Protocols tagged with "cholesteryl ester synthesis" often reference this compound as a model for studying lipid esterification kinetics. Storage recommendations (−20°C under inert gas) are another frequently searched aspect, ensuring compound integrity for sensitive assays.

Emerging applications include its use as a reference standard in lipidomic profiling, where laboratories quantify oxidized lipids to assess cardiovascular risk. This ties into the broader healthcare trend of "precision medicine", as individual variations in 9-HODE levels may inform personalized therapeutic strategies. The compound’s interplay with HDL and LDL particles remains an active area of investigation.

In summary, (+/-)9-HODE Cholesteryl Ester (CAS No. 33783-76-5) bridges fundamental biochemistry with translational research. Its multifaceted roles—from modulating NF-κB signaling to serving as a diagnostic marker—ensure its continued prominence in scientific literature. As lipid research expands, this compound will remain central to unlocking the complexities of lipid-mediated cell regulation and disease mechanisms.